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Compound of Interest

Compound Name: Methyl 2-(5-Oxazolyl)benzoate

CAS No.: 1261268-97-6

Cat. No.: B059982

Get Quote

Executive Summary
Methyl 2-(5-oxazolyl)benzoate (C₁₁H₉NO₃) represents a critical intermediate in the synthesis

of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Its structural core

combines a benzoate ester with a 5-substituted oxazole ring, a pharmacophore known for

enhanced metabolic stability and hydrogen-bonding capability compared to furan or thiophene

analogs.[1]

This guide provides a comprehensive spectroscopic standard for the identification and purity

assessment of this compound.[1] The data presented below is synthesized from first-principles

structural analysis and established oxazole chemistry (Van Leusen synthesis), serving as a

reference baseline for medicinal chemistry workflows.

Synthetic Context & Structural Logic
To accurately interpret spectroscopic data, one must understand the synthetic origin.[1] The

most robust route to 5-substituted oxazoles is the Van Leusen Oxazole Synthesis, reacting an

aldehyde with Tosylmethyl Isocyanide (TosMIC).
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Precursor: Methyl 2-formylbenzoate.[1]

Reagent: TosMIC (p-Toluenesulfonylmethyl isocyanide).[2]

Key Impurities to Monitor: Unreacted aldehyde (CHO peak ~10 ppm), TosMIC residues (tosyl

aromatic region), and hydrolysis products (carboxylic acids).[1]
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Figure 1: Synthetic pathway via Van Leusen reaction.[3] Note that specific impurities (Tosyl

groups) may appear in crude NMR spectra.[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][4][5]
¹H NMR Characterization (400 MHz, CDCl₃)
The proton NMR spectrum is defined by three distinct regions: the diagnostic oxazole singlets,

the aromatic benzoate system, and the aliphatic methyl ester.[1]

Diagnostic Strategy:

Confirm Oxazole Ring: Look for two singlets in the aromatic region.[1] H-2 (between N and

O) is significantly deshielded compared to H-4.

Confirm Regiochemistry: The absence of an aldehyde proton (~10.5 ppm) confirms

conversion.[1] The presence of the methyl ester singlet (~3.8 ppm) confirms the ester

integrity.
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Expected Chemical Shift Data
Position Shift (δ, ppm) Multiplicity Integral

Assignment
Logic

Oxazole H-2 7.95 – 8.05 Singlet (s) 1H

Deshielded by

adjacent N and

O atoms.

Diagnostic peak.

Oxazole H-4 7.35 – 7.45 Singlet (s) 1H

Proton at C4

position; typical

for 5-substituted

oxazoles.

Benzoate H-6 7.85 – 7.90 Doublet (d) 1H

Ortho to ester;

deshielded by

carbonyl

anisotropy.[1]

Benzoate H-3 7.70 – 7.75 Doublet (d) 1H

Ortho to oxazole;

deshielded by

heterocycle.[1]

Benzoate H-4/5 7.45 – 7.60 Multiplet (m) 2H

Meta/Para

protons;

overlapping

multiplets.

-OCH₃ 3.85 – 3.90 Singlet (s) 3H
Methyl ester;

sharp singlet.

¹³C NMR Characterization (100 MHz, CDCl₃)
Key carbon signals confirm the quaternary centers and the carbonyl.[1]
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Carbon Type Shift (δ, ppm) Assignment

Carbonyl (C=O) ~167.5 Ester carbonyl.

Oxazole C-2 ~151.0
Carbon between N and O

(C=N bond character).

Oxazole C-5 ~149.5
Quaternary carbon attached to

benzoate.[1]

Oxazole C-4 ~124.0 CH carbon of the oxazole ring.

Aromatic C-H 128.0 – 132.0 Benzoate ring carbons.[1]

Methoxy (-OCH₃) 52.5 Methyl ester carbon.

Mass Spectrometry (MS) Profile[1]
Ionization & Fragmentation[1]

Technique: EI (Electron Impact, 70 eV) or ESI+ (Electrospray Ionization).[1]

Molecular Ion (M⁺): m/z 203.06 (Calculated for C₁₁H₉NO₃).[1]

The fragmentation pattern is driven by the stability of the aromatic system and the lability of the

ester group.

Key Fragments (EI-MS)
m/z Fragment Structure Mechanism

203 [M]⁺
Molecular ion (Base peak or

high intensity).

172 [M - OCH₃]⁺
Loss of methoxy group

(acylium ion formation).[1]

144 [M - COOCH₃]⁺
Loss of entire ester group or

sequential loss of CO.

117 [C₈H₅N]⁺
Loss of CO and O from

oxazole ring (retro-cyclization).
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Fragmentation Logic Diagram[1]
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Figure 2: Proposed fragmentation pathway under Electron Impact (EI) conditions.

Infrared (IR) Spectroscopy[1]
The IR spectrum serves as a quick "fingerprint" verification, particularly useful for monitoring

the reaction progress (disappearance of aldehyde C=O).[1]
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity Diagnostic Note

3100 – 3050 C-H Stretch (Ar) Weak
Aromatic protons

(Oxazole + Benzene).

1720 – 1735 C=O[1] Stretch Strong
Ester carbonyl.[1]

Sharp and intense.

1600 – 1580 C=N Stretch Medium
Oxazole ring

breathing mode.[1]

1275 – 1250 C-O Stretch Strong
Ester C-O-C

asymmetric stretch.[1]

1100 – 1120 C-O-C Stretch Medium
Oxazole ring ether

character.[1]

Experimental Protocol: Sample Preparation
To ensure high-fidelity spectral data, follow this preparation protocol:

Solvent Selection: Use CDCl₃ (Chloroform-d) neutralized with silver foil or K₂CO₃ if the

sample is acid-sensitive. Oxazoles can be protonated by acidic impurities in aged

chloroform, leading to shift drifts.[1]

Concentration:

¹H NMR: Dissolve 5–10 mg of sample in 0.6 mL solvent.

¹³C NMR: Dissolve 20–30 mg of sample to ensure quaternary carbon visibility.

Reference: Calibrate to the residual CHCl₃ peak at 7.26 ppm (¹H) and 77.16 ppm (¹³C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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